Cas no 79-54-9 (Levopimaric Acid)

Levopimaric Acid Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,9,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-,(1R,4aR,4bS,10aR)-
• Levopimaric Acid
• (1R,4aR,4bS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,9,10,10a-octahydrophenanthrene-1-carboxylic acid
• (1R,4aS,4bR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,9,10,10a-octahydro phenanthrene-1-carboxylic acid
• Levopimaric acidneat
• 8(14),12-Abietadien-18-oic acid
• abieta-8(14),12-dien-18-oic acid
• Abieta-8(14),12-dien-18-saeure
• Abietadien-8(14).12-saeure-(18)
• AC1Q1OIE
• A-pimaric acid
• B-Pimaric Acid
• Laevopimarsaeure
• l-Pimaric acid
• l-Sapietic acid
• NSC4827
• CS-0128313
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,9,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1theta-(1alpha,4abeta,4balpha,10aalpha))-
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,9,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R-(1alpha,4abeta, 4balpha,10aalpha))-
• .DELTA.6,8(14)-Abietadienoic acid
• .beta.-Pimaric acid
• 13-isopropylpodocarpa-8(14),12-dien-15-oic acid
• UNII-6073C2A77I
• beta-Pimaric acid
• Q6535822
• LEVOPIMARIC ACID [MI]
• DTXSID20878526
• 1-Phenanthrenecarboxylic acid,2,3,4,4a,4b,5,9,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, [1R-(1.alpha.,4a.beta.,4b.alpha.,10a.alpha.)]-
• Podocarpa-8(14), 13-isopropyl-
• RWWVEQKPFPXLGL-ONCXSQPRSA-N
• NSC-4827
• HY-N7431
• AKOS032946285
• 1-PHENANTHRENECARBOXYLIC ACID, 1,2,3,4,4A,4B,5,9,10,10A-DECAHYDRO-1,4A-DIMETHYL-7-(1-METHYLETHYL)-, (1R,4AR,4BS,10AR)-
• CHEBI:29615
• (1R,4aR,4bS,10aR)-7-isopropyl-1,4a-dimethyl-2,3,4,4b,5,9,10,10a-octahydrophenanthrene-1-carboxylic acid
• (-)-LEVOPIMARIC ACID
• Podocarpa-8(14),12-dien-15-oic acid, 13-isopropyl-
• delta6,8(14)-Abietadienoic acid
• SCHEMBL152258
• 79-54-9
• 6073C2A77I
• NSC 4827
• L-Pimarate
• Levopimarate
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,9,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R-(1alpha,4abeta,4balpha,10aalpha))-
• 1-Phenanthrenecarboxylic acid, 1,2,3,4,4a,4b,5,9,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, (1R-(1.alpha.,4a.beta.,4b.alpha.,10a.alpha.))-
• DA-54883
• DTXCID201016571
• I2-Pimaric acid
• Podocarpa-8(14),12-dien-15-oic acid, 13-isopropyl-(8CI)
• +Expand

• InChIKey： RWWVEQKPFPXLGL-ONCXSQPRSA-N
• Inchi： InChI=1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h6,12-13,16-17H,5,7-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1
• SMILES： CC(C)C1=CCC2C(=C1)CCC3C2(CCCC3(C)C(=O)O)C

Computed Properties

• Exact Mass: 302.2247
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 302.225
• Heavy Atom Count: 22
• Complexity: 542
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 5.20620
• PSA: 37.3
• Refractive Index: 1.4800 (estimate)
• Boiling Point: 383.47°C (rough estimate)
• Melting Point: 150°
• Flash Point: 204.6°C
• Specific Rotation: D20 -280.4° (c = 0.7 in alcohol); D14 -266.6° (c = 0.4 in chloroform)
• Density: 1.0434 (rough estimate)